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Compound of Interest

Compound Name: 9-Demethyl FR-901235

cat. No.: 810822039

An In-depth Technical Guide to the Discovery and Isolation of 9-Demethyl FR-901235

Disclaimer: This document is intended for researchers, scientists, and drug development
professionals. The information provided is based on publicly available scientific literature.
However, access to the full text of the primary research articles was not possible, which limits
the inclusion of specific, detailed experimental protocols and quantitative data. For complete
and precise details, consultation of the full scientific publications is essential.

Introduction

9-Demethyl FR-901235 is a polyketide natural product with reported antitumor activity.[1] It is a
demethylated derivative of FR-901235, an immunomodulatory compound.[1] This guide
provides a comprehensive overview of the discovery and isolation of 9-Demethyl FR-901235,
based on available scientific information.

Discovery and Producing Organism

9-Demethyl FR-901235 was first discovered and isolated in 2008 by Lin and colleagues.[1]
The compound was identified from a strain of Penicillium sp. JP-1, an endophytic fungus. This
fungus was isolated from the mangrove plant Aegiceras corniculatum.[2]

More recently, 9-Demethyl FR-901235 has also been reported to be co-produced with
talauxins by the fungus Talaromyces stipitatus.[1]

Table 1: Producing Organisms of 9-Demethyl FR-901235
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Fungal Species Host/Source Reference

- Endophyte of Aegiceras _
Penicillium sp. JP-1 _ Lin et al., 2008
corniculatum

Talaromyces stipitatus Fungal culture Chaudhary et al., 2020

Physicochemical Properties

The fundamental physicochemical properties of 9-Demethyl FR-901235 are summarized in the

table below.

Table 2: Physicochemical Properties of 9-Demethyl FR-901235

Property Value Source
Molecular Formula C17H1407 Biosynth
Molecular Weight 330.29 g/mol Biosynth
CAS Number 1029520-85-1 Biosynth

Experimental Protocols

Note: The following experimental protocols are conceptual and based on general
methodologies for natural product isolation from fungal sources. Specific details from the
primary literature are not available.

Fermentation

The production of 9-Demethyl FR-901235 is achieved through the fermentation of the
producing fungal strain.

Conceptual Fermentation Protocol:

¢ Inoculum Preparation: A pure culture of Penicillium sp. JP-1 or Talaromyces stipitatus is
grown on a suitable agar medium. A small portion of the mycelium is then transferred to a
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liquid seed medium and incubated to generate a sufficient biomass for inoculation of the

production culture.

e Production Culture: The production medium, likely a nutrient-rich broth, is inoculated with the
seed culture. The fermentation is carried out in a shaker incubator or a bioreactor under
controlled conditions.

Table 3: Conceptual Fermentation Parameters (Placeholder Data)

Parameter Condition

Production Medium Potato Dextrose Broth (PDB) or similar
Temperature 25-28 °C

Incubation Time 14-21 days

Agitation 150-200 rpm

pH 5.5-6.5

Yield Data not available

Extraction and Isolation

Following fermentation, the fungal biomass and culture broth are separated. The target
compound is then extracted and purified through a series of chromatographic steps.

Conceptual Extraction and Isolation Protocol:

o Extraction: The culture broth is typically extracted with an organic solvent such as ethyl
acetate. The fungal mycelium may also be extracted separately after being homogenized.
The organic extracts are then combined and concentrated under reduced pressure.

o Preliminary Fractionation: The crude extract is subjected to preliminary fractionation using
techniques like vacuum liquid chromatography (VLC) or column chromatography over silica

gel.

 Purification: The fractions containing 9-Demethyl FR-901235 are further purified using
repeated column chromatography on silica gel, Sephadex LH-20, and/or preparative High-
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Performance Liquid Chromatography (HPLC) to yield the pure compound.

Structure Elucidation

The chemical structure of 9-Demethyl FR-901235 was determined using various spectroscopic

techniques.

Table 4: Spectroscopic Data for Structure Elucidation (Conceptual)

Spectroscopic Method Purpose

High-Resolution Mass Spectrometry (HRMS) Determination of the molecular formula.

'H Nuclear M ic R (NMR) Provides information on the number,
uclear Magnetic Resonance _ o
environment, and connectivity of protons.

_ Provides information on the carbon skeleton of
13C Nuclear Magnetic Resonance (NMR) " | |
e molecule.

Establishes the connectivity between protons

2D NMR (COSY, HSQC, HMBC) ]
and carbons to assemble the final structure.

Infrared (IR) Spectroscopy Identifies the presence of key functional groups.

Provides information about the chromophore

Ultraviolet-Visible (UV-Vis) Spectroscopy ]
system in the molecule.

Biological Activity

9-Demethyl FR-901235 has been reported to possess antitumor activity. However, detailed
studies on its mechanism of action and the specific signaling pathways involved are not yet
available in the public domain.

Visualizations
Experimental Workflow

The following diagram illustrates a general workflow for the discovery and isolation of a natural
product like 9-Demethyl FR-901235 from an endophytic fungus.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b10822039?utm_src=pdf-body
https://www.benchchem.com/product/b10822039?utm_src=pdf-body
https://www.benchchem.com/product/b10822039?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10822039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Discovery Phase

Isolation of Endophytic Fungus
(Penicillium sp. JP-1)
from Mangrove Plant

l

Cultivation and Fermentation

:

Extraction of Fungal Metabolites

l

Bioassay Screening
(e.g., Antitumor Activity)

1
:Active Extract Identified

Isolation & Characterization Phase

Crude Extract

l

Chromatographic Separation
(VLC, Column Chromatography)

l

Fractionation

l

Further Purification
(HPLC)

l

Pure Compound
(9-Demethyl FR-901235)

l

Structure Elucidation
(NMR, MS)

Click to download full resolution via product page

Discovery and isolation workflow for 9-Demethyl FR-901235.
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Hypothetical Sighaling Pathway

The following diagram represents a hypothetical signaling pathway that could be involved in the
antitumor activity of a natural product. The specific pathway for 9-Demethyl FR-901235 has
not been elucidated.

Cancer Cell

(Q—Demethyl FR—901235)

nhibition/Activation
Target Protein
(e.g., Kinase, Receptor)

:

Downstream Effector 1)

(Downstream Effector 2)

(Transcription FactoD

Gene Expression Modulation

l

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b10822039?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10822039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Hypothetical signaling pathway for antitumor activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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